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Compound of Interest

Compound Name: Dimethylnitramine

Cat. No.: B1206159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethylnitramine (DMNA), a
compound of significant interest in the fields of energetic materials and theoretical chemistry.
This document outlines its chemical and physical properties, toxicological data, synthesis
protocols, decomposition kinetics, and analytical methodologies.

General Information

Dimethylnitramine, also known as N-nitrodimethylamine, is the simplest stable nitramine.[1]
Its chemical structure and properties make it a valuable model compound for studying the
decomposition mechanisms of more complex energetic materials like HMX and RDX.[2][3]

Identifier Value

CAS Number 4164-28-7[2][4][51[6][7]

IUPAC Name N,N-dimethylnitramide[2][6]

Molecular Formula C2H6N202[2][4][5]

Synonyms Dimethylnitroamine, N-Nitrodimethylamine,
DMNO, NTDMA[4][6]

InChl Key XRWKADIRZXTTLH-UHFFFAOY SA-N[2][6]

Canonical SMILES CN(C)--INVALID-LINK--[O-][2][6]
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Physicochemical and Toxicological Properties

The following tables summarize key quantitative data for Dimethylnitramine.

Table 1: Physicochemical Properties

Property Value

Molecular Weight 90.08 g/mol [2][6]
Melting Point 58.0 °C[2]

Vapor Pressure 0.36 mmHg[2]
pKa (Predicted) -7.12 £ 0.70[4]
Topological Polar Surface Area 49.1 A2[4]
Hydrogen Bond Acceptor Count 3[4]

Table 2: Toxicological Data

Test Species Route Value
LD50 Rat Oral 1095 mg/kg[4]
LD50 Rat Intraperitoneal 897 mg/kg[4]
LD50 Mouse Intraperitoneal 399 mg/kg[4]
o Salmonella
Mutagenicity o Ames test 250 pmol/plate[4]
typhimurium

Questionable
) o carcinogen with
Carcinogenicity - - experimental

tumorigenic data[4]

Safety Profile: Dimethylnitramine is considered a hazardous compound due to its explosive
potential and moderate toxicity upon ingestion.[2][4] It can detonate from shock or heat and
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emits toxic fumes of nitrogen oxides (NOx) when heated to decomposition.[2][4] Handling
should be restricted to trained professionals in appropriately equipped facilities.[2]

Thermal Decomposition Kinetics

The thermal decomposition of Dimethylnitramine is a critical area of study. The primary gas-
phase decomposition pathway is the homolytic cleavage of the nitrogen-nitrogen bond, forming
a dimethylaminyl radical and nitrogen dioxide.[2] Several studies have determined the kinetic
parameters for this process.

Table 3: Arrhenius Parameters for the Unimolecular Decomposition of Dimethylnitramine

Pre-exponential Activation Energy Temperature Range

Method
Factor (A) (s™) (Ea) (kcal/mol) (K)
Static cell & Shock
102159 + 02 43.3+0.5 460 - 960
tube[2][8][9]
Canonical variational
10166 + 05 40.0 + 0.6
theory
Pulsed laser
10255 46.5 900 _
pyrolysis[3]

Experimental Protocols

Method 1: Nitration of Dimethylamine A common synthesis route involves the nitration of
dimethylamine using nitric acid. This process requires careful control of temperature and
reaction conditions to prevent undesirable side reactions and ensure the purity of the final
product.[2]

Method 2: Nitrodephosphorylation of Hexamethylphosphoramide (HMPA) A modern and
advantageous technique for synthesizing Dimethylnitramine is through the
nitrodephosphorylation of HMPA.[2][10]

o Starting Material: Hexamethylphosphoramide (HMPA).

o Reagent: Nitric acid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/s581552
https://www.guidechem.com/encyclopedia/dimethylnitramine-dic428976.html
https://www.smolecule.com/products/s581552
https://www.benchchem.com/product/b1206159?utm_src=pdf-body
https://www.smolecule.com/products/s581552
https://www.benchchem.com/product/b1206159?utm_src=pdf-body
https://www.smolecule.com/products/s581552
https://www.tandfonline.com/doi/abs/10.1080/07370658508010624
https://scholar.nycu.edu.tw/zh/publications/kinetics-and-mechanism-of-the-thermal-decomposition-of-dimethylni/
https://pubs.aip.org/aip/jcp/article/123/7/074313/931565/Theoretical-predictions-of-the-initial
https://www.smolecule.com/products/s581552
https://www.benchchem.com/product/b1206159?utm_src=pdf-body
https://www.smolecule.com/products/s581552
https://pubs.acs.org/doi/10.1021/jo00252a058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure: The synthesis involves the cleavage of the phosphorus-nitrogen bond in HMPA
by nitric acid. This reaction results in the formation of Dimethylnitramine and phosphoric
acid as a byproduct.[2][10] This method is noted for its efficiency compared to older
techniques.[2]

Objective: To determine the kinetics and mechanism of Dimethylnitramine decomposition.

Apparatus: Pyrolysis is conducted in static cells at a constant pressure.[1][8]

Procedure:

o A sample of pure Dimethylnitramine is introduced into a static cell.

o The cell is heated to a specific temperature within the range of 466-524 K.[1][8]

o The pressure is maintained at approximately 475 Torr.[1][8]

o The disappearance of Dimethylnitramine and the formation of products such as
dimethylnitrosamine ((CH3)2NNO) and nitromethane (CHsNO:z) are monitored over time.[1]

[8]

o Product analysis is performed to quantitatively measure the concentrations of reactants
and products.[1]

Objective: To separate, identify, and quantify Dimethylnitramine in aqueous samples.[11]

Apparatus: High-Performance Liquid Chromatography (HPLC) coupled with UV
spectroscopy and High-Resolution Mass Spectrometry (HRMS).[11]

Sample Preparation: An extraction method for aqueous samples, such as those from carbon
capture processes, has been developed to serve as a platform for analysis.[11]

Procedure:

o Agueous samples are prepared using the established extraction protocol.

o The prepared sample is injected into the HPLC system for separation of the components.
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o Detection and identification are carried out using a UV detector and HRMS.

« Validation: The method has been validated for water wash samples, with recoveries in the
range of 15-80% and method detection limits between 0.5-40 ug/L.[11]

Visualized Pathways and Workflows

The following diagrams illustrate key processes related to Dimethylnitramine.

Synthesis via Nitrodephosphorylation

Nitric Acid Phosphoric Acid
(HNO3) (Byproduct)
P-N Bond Cleavage
l Dimethylnitramine
(Product)

Hexamethylphosphoramide
(HMPA)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethylnitramine from HMPA.
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Caption: Key steps in the thermal decomposition of Dimethylnitramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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